molecular formula C14H15NO3S B278623 2-[(4,5-Dimethyl-1,3-oxazol-2-yl)sulfanyl]-1-(4-methoxyphenyl)ethanone

2-[(4,5-Dimethyl-1,3-oxazol-2-yl)sulfanyl]-1-(4-methoxyphenyl)ethanone

Cat. No. B278623
M. Wt: 277.34 g/mol
InChI Key: OEMNCVYVSQSFIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(4,5-Dimethyl-1,3-oxazol-2-yl)sulfanyl]-1-(4-methoxyphenyl)ethanone is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is commonly referred to as DMXAA, and it has been shown to have a number of interesting properties that make it useful for a variety of different research purposes.

Mechanism Of Action

The mechanism of action of DMXAA is not fully understood, but it is believed to involve the activation of the immune system. This compound has been shown to stimulate the production of cytokines and other immune system molecules, which can help to activate the body's natural defenses against cancer cells.
Biochemical and Physiological Effects:
DMXAA has a number of interesting biochemical and physiological effects that make it useful for scientific research. This compound has been shown to have potent anti-inflammatory activity, and it has also been studied for its potential to modulate the immune system. In addition, DMXAA has been shown to have antioxidant properties, which may make it useful for a variety of different research purposes.

Advantages And Limitations For Lab Experiments

DMXAA has a number of advantages and limitations for lab experiments. One of the main advantages of this compound is its potent anti-tumor activity, which makes it useful for studying cancer cells. However, DMXAA can be difficult to synthesize, and it may be expensive to obtain in large quantities. In addition, this compound has not yet been fully characterized, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are many potential future directions for research on DMXAA. One possible area of research is the development of new cancer therapies based on this compound. Another potential area of research is the study of DMXAA's effects on the immune system, which could lead to new treatments for a variety of different diseases. Additionally, more research is needed to fully understand the biochemical and physiological effects of DMXAA, and to determine its potential applications in a variety of different research areas.

Synthesis Methods

The synthesis of DMXAA is a complex process that involves several steps. The first step in this process is the reaction of 4,5-dimethyl-2-aminooxazole with thionyl chloride to form the corresponding sulfonyl chloride. This intermediate is then reacted with 4-methoxybenzyl alcohol in the presence of a base to form the final product, DMXAA.

Scientific Research Applications

DMXAA has been extensively studied for its potential applications in scientific research. One of the most promising areas of research for this compound is in the field of cancer therapy. DMXAA has been shown to have potent anti-tumor activity in a variety of different cancer cell lines, and it has been studied extensively as a potential treatment for a variety of different types of cancer.

properties

Product Name

2-[(4,5-Dimethyl-1,3-oxazol-2-yl)sulfanyl]-1-(4-methoxyphenyl)ethanone

Molecular Formula

C14H15NO3S

Molecular Weight

277.34 g/mol

IUPAC Name

2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-1-(4-methoxyphenyl)ethanone

InChI

InChI=1S/C14H15NO3S/c1-9-10(2)18-14(15-9)19-8-13(16)11-4-6-12(17-3)7-5-11/h4-7H,8H2,1-3H3

InChI Key

OEMNCVYVSQSFIZ-UHFFFAOYSA-N

SMILES

CC1=C(OC(=N1)SCC(=O)C2=CC=C(C=C2)OC)C

Canonical SMILES

CC1=C(OC(=N1)SCC(=O)C2=CC=C(C=C2)OC)C

Origin of Product

United States

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